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Compound of Interest

Compound Name: 3-Chlorophenylacetic acid

Cat. No.: B161614

Essential Safety and Handling Guide for 3-
Chlorophenylacetic Acid

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3-Chlorophenylacetic acid, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identifier Summary

Property Value

Chemical Name 3-Chlorophenylacetic acid

CAS Number 1878-65-5[1]

Molecular Formula CsH7ClO2[1][2]

Molecular Weight 170.59 g/mol [2]

Synonyms 2-(3-chlorophenyl)acetic acid, m-

Chlorophenylacetic acid[2]

Hazard Identification and Personal Protective
Equipment (PPE)
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3-Chlorophenylacetic acid is a hazardous substance that can cause skin irritation, serious

eye irritation, and respiratory irritation.[2][3] Adherence to the following PPE guidelines is

mandatory to minimize exposure and ensure personal safety.

GHS Hazard Classification

Hazard GHS . Hazard
Hazard Class . Signal Word

Category Pictogram Statement
Skin H315: Causes
Corrosion/Irritatio 2 GHSO07 Warning skin irritation[2]
n [4]
Serious Eye H319: Causes
Damage/Eye 2A GHSO07 Warning serious eye
Irritation irritation[2][4]
Specific Target

o H335: May
Organ Toxicity ) )
] GHSO07 Warning cause respiratory
(Single -
irritation[2]
Exposure)
Required Personal Protective Equipment
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Protection Type

Specific
Recommendations

Standard/Reference

Eye and Face Protection

Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 / EN
166[5]

Skin Protection

Wear impervious gloves (e.g.,
Nitrile rubber) and a lab coat or

protective suit.

General Laboratory Practice[6]

Respiratory Protection

Use a NIOSH-approved N95
dust mask or higher-level
respirator if ventilation is
inadequate or dust is

generated.

[4]

Hand Protection

Chemical-resistant gloves are

required.

[6]

Operational Plan for Safe Handling

A systematic approach to handling 3-Chlorophenylacetic acid is crucial from receipt to

disposal. The following workflow outlines the necessary steps to maintain a safe laboratory

environment.

Step-by-Step Handling Protocol

» Receiving and Storage:

o Upon receipt, inspect the container to ensure its integrity and verify that it is correctly

labeled.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents and strong bases.[5][7]

o Keep the container tightly closed when not in use.[7] To prevent leakage, containers that

have been opened must be carefully resealed and kept upright.[7]

e Preparation and Use:
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o Before handling, ensure you are wearing the appropriate PPE as detailed in the table
above.

o Always work in a well-ventilated area, preferably within a chemical fume hood, especially
when handling the solid form to avoid dust inhalation.[6][8]

o Avoid contact with skin and eyes.[8]
o Avoid the formation of dust and aerosols.[8]

o After handling, wash hands and any exposed skin thoroughly.[3]

Spill and Exposure Response:

[¢]

Spill: In the event of a spill, avoid breathing in the dust.[6] Wear appropriate PPE, cover
the spill with an inert absorbent material, and collect it in a sealed container for disposal.[6]

[8]

o Eye Contact: If the chemical comes into contact with the eyes, rinse cautiously with water
for several minutes.[3][6] Remove contact lenses if present and easy to do so. Continue
rinsing and seek medical attention.[3][6]

o Skin Contact: If the chemical comes into contact with the skin, wash with plenty of soap
and water.[3][6] If skin irritation occurs, seek medical advice.[6]

o Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[3][6] Call a poison center or doctor if you feel unwell.[3]

o Ingestion: If swallowed, clean the mouth with water and drink plenty of water afterward.[3]
Seek medical attention if symptoms occur.[3]
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Spill & Expostre Response
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Handling & Use

Click to download full resolution via product page
Caption: Workflow for the safe handling and disposal of 3-Chlorophenylacetic acid.

Waste Disposal Plan

Proper disposal of 3-Chlorophenylacetic acid and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Disposal Protocol
» Waste Collection:

o Collect all waste containing 3-Chlorophenylacetic acid, including unused product,
contaminated lab supplies (e.g., gloves, absorbent paper), and empty containers, in a
designated and clearly labeled hazardous waste container.[8]

o Containerization:

o Use a chemically resistant, sealable container for waste collection.

o Ensure the waste container is kept closed except when adding waste.[8]
e Disposal:

o Dispose of the hazardous waste through a licensed environmental disposal service.[9]
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o Follow all local, state, and federal regulations for chemical waste disposal.

o Do not dispose of it down the drain or in regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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